Cas no 1092484-69-9 (Fenofibric-d6 Acid)

• Product Name: Fenofibric-d6 Acid
• CAS No: 1092484-69-9
• MF: C₁₇H₁₅ClO₄
• MW: 324.788574457169
• CID: 1065782
• Update Time: 2025-05-25

Fenofibric-d6 Acid Chemical and Physical Properties

Names and Identifiers

• Fenofibric-d6?Acid (dimethyl-d6)
• Fenofibric-d6 Acid
• 2-[4-(4-chlorobenzoyl)phenoxy]-3,3,3-trideuterio-2-(trideuteriomethyl)propanoic acid

• Inchi： 1S/C17H15ClO4/c1-17(2,16(20)21)22-14-9-5-12(6-10-14)15(19)11-3-7-13(18)8-4-11/h3-10H,1-2H3,(H,20,21)/i1D3,2D3
• InChI Key： MQOBSOSZFYZQOK-WFGJKAKNSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC(C(=O)O)(C([2H])([2H])[2H])C([2H])([2H])[2H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on Fenofibric-d6 Acid

Comprehensive Analysis of Fenofibric-d6 Acid (CAS No. 1092484-69-9): Applications and Research Insights

Fenofibric-d6 Acid (CAS No. 1092484-69-9) is a deuterated analog of fenofibric acid, a well-known lipid-regulating agent. This stable isotope-labeled compound has gained significant attention in pharmaceutical research, particularly in metabolic studies and drug quantification using advanced techniques like LC-MS/MS. The incorporation of six deuterium atoms enhances its utility as an internal standard, minimizing interference in analytical assays and improving accuracy in pharmacokinetic evaluations.

The growing demand for deuterated compounds in biomedical research has positioned Fenofibric-d6 Acid as a critical tool for scientists investigating lipid metabolism disorders. With rising global concerns about cardiovascular diseases and metabolic syndromes, researchers are increasingly focusing on precision medicine approaches where this compound plays a pivotal role. Its application extends to obesity-related studies and type 2 diabetes research, aligning with current healthcare priorities.

From a chemical perspective, Fenofibric-d6 Acid maintains identical pharmacological properties to its non-deuterated counterpart while offering superior analytical performance. The deuterium substitution at specific molecular positions (as indicated by the "-d6" suffix) does not alter its biochemical interactions but significantly reduces background noise in mass spectrometry. This makes it invaluable for bioanalytical method development and therapeutic drug monitoring programs.

The synthesis of Fenofibric-d6 Acid requires specialized isotope labeling techniques, with CAS No. 1092484-69-9 serving as its unique identifier in chemical databases. Pharmaceutical companies and contract research organizations frequently search for this compound when developing generic drug formulations or conducting comparative bioavailability studies. Its stability under various storage conditions and compatibility with common organic solvents further enhance its practicality in laboratory settings.

Recent advancements in precision medicine have spotlighted the importance of compounds like Fenofibric-d6 Acid for personalized treatment strategies. As regulatory agencies worldwide emphasize the need for robust analytical methods in drug development, this deuterated standard has become essential for meeting Good Laboratory Practice (GLP) requirements. Researchers particularly value its use in drug-drug interaction studies and metabolite profiling, where accurate quantification is paramount.

In the context of environmental concerns, Fenofibric-d6 Acid represents a sustainable choice for analytical chemistry. Unlike radioactive tracers, deuterated compounds eliminate radiation hazards while providing comparable analytical sensitivity. This aligns with the pharmaceutical industry's growing commitment to green chemistry principles and eco-friendly research practices—a topic frequently searched by environmentally conscious researchers.

The global market for isotope-labeled standards continues to expand, with Fenofibric-d6 Acid maintaining a prominent position due to its applications in clinical trial support and forensic toxicology. Its ability to facilitate accurate measurements in complex biological matrices addresses critical challenges in modern analytical science. Furthermore, the compound's relevance extends to doping control analysis in sports medicine, reflecting broader societal concerns about substance abuse detection.

Quality control aspects of Fenofibric-d6 Acid production involve rigorous spectroscopic characterization, including NMR and high-resolution mass spectrometry verification. The pharmaceutical industry's increasing emphasis on data integrity and method validation has made properly characterized reference materials like this compound indispensable. Current good manufacturing practices (cGMP) for reference standards further underscore its importance in ensuring reliable analytical results.

Future research directions for Fenofibric-d6 Acid may explore its potential in multi-omics studies that integrate metabolomics with other biological data streams. As artificial intelligence transforms drug discovery, well-characterized compounds like this will play crucial roles in developing predictive biomarkers and personalized dosing algorithms. The compound's versatility ensures its continued relevance across evolving scientific disciplines.